2-Desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
2-Desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
Brand Name:
Vulcanchem
CAS No.:
119820-56-3
VCID:
VC20802326
InChI:
InChI=1S/C26H26N4O6/c1-4-13-30(15-17-5-10-21-20(14-17)25(34)29(3)16(2)27-21)19-8-6-18(7-9-19)24(33)28-22(26(35)36)11-12-23(31)32/h1,5-10,14,22H,11-13,15H2,2-3H3,(H,28,33)(H,31,32)(H,35,36)/t22-/m0/s1
SMILES:
CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C
Molecular Formula:
C26H26N4O6
Molecular Weight:
490.5 g/mol
2-Desamino-2,3-dimethyl-N(10)-propargyl-5,8-dideazafolic acid
CAS No.: 119820-56-3
Cat. No.: VC20802326
Molecular Formula: C26H26N4O6
Molecular Weight: 490.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119820-56-3 |
|---|---|
| Molecular Formula | C26H26N4O6 |
| Molecular Weight | 490.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,3-dimethyl-4-oxoquinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C26H26N4O6/c1-4-13-30(15-17-5-10-21-20(14-17)25(34)29(3)16(2)27-21)19-8-6-18(7-9-19)24(33)28-22(26(35)36)11-12-23(31)32/h1,5-10,14,22H,11-13,15H2,2-3H3,(H,28,33)(H,31,32)(H,35,36)/t22-/m0/s1 |
| Standard InChI Key | ZZLZQCHJVCQSAK-QFIPXVFZSA-N |
| Isomeric SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N1C |
| SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C |
| Canonical SMILES | CC1=NC2=C(C=C(C=C2)CN(CC#C)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1C |
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